Cas no 1955548-33-0 (dihydrochloride)
dihydrochloride Chemical and Physical Properties
Names and Identifiers
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- dihydrochloride
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- Inchi: 1S/C13H20N2O.ClH/c1-11(15-9-7-14-8-10-15)12-5-3-4-6-13(12)16-2;/h3-6,11,14H,7-10H2,1-2H3;1H
- InChI Key: FIGIECFTTAZRTF-UHFFFAOYSA-N
- SMILES: C(N1CCNCC1)(C1C=CC=CC=1OC)C.Cl
dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-300305-0.05g |
1-[1-(2-methoxyphenyl)ethyl]piperazine dihydrochloride |
1955548-33-0 | 95.0% | 0.05g |
$97.0 | 2025-03-19 | |
| Enamine | EN300-300305-0.1g |
1-[1-(2-methoxyphenyl)ethyl]piperazine dihydrochloride |
1955548-33-0 | 95.0% | 0.1g |
$144.0 | 2025-03-19 | |
| Enamine | EN300-300305-0.25g |
1-[1-(2-methoxyphenyl)ethyl]piperazine dihydrochloride |
1955548-33-0 | 95.0% | 0.25g |
$206.0 | 2025-03-19 | |
| Enamine | EN300-300305-0.5g |
1-[1-(2-methoxyphenyl)ethyl]piperazine dihydrochloride |
1955548-33-0 | 95.0% | 0.5g |
$391.0 | 2025-03-19 | |
| Enamine | EN300-300305-1.0g |
1-[1-(2-methoxyphenyl)ethyl]piperazine dihydrochloride |
1955548-33-0 | 95.0% | 1.0g |
$513.0 | 2025-03-19 | |
| Enamine | EN300-300305-2.5g |
1-[1-(2-methoxyphenyl)ethyl]piperazine dihydrochloride |
1955548-33-0 | 95.0% | 2.5g |
$1008.0 | 2025-03-19 | |
| Enamine | EN300-300305-5.0g |
1-[1-(2-methoxyphenyl)ethyl]piperazine dihydrochloride |
1955548-33-0 | 95.0% | 5.0g |
$1488.0 | 2025-03-19 | |
| Enamine | EN300-300305-10.0g |
1-[1-(2-methoxyphenyl)ethyl]piperazine dihydrochloride |
1955548-33-0 | 95.0% | 10.0g |
$2209.0 | 2025-03-19 | |
| Ambeed | A1089343-1g |
1-[1-(2-Methoxyphenyl)ethyl]piperazine dihydrochloride |
1955548-33-0 | 95% | 1g |
$412.0 | 2024-04-22 | |
| Ambeed | A1089343-5g |
1-[1-(2-Methoxyphenyl)ethyl]piperazine dihydrochloride |
1955548-33-0 | 95% | 5g |
$1197.0 | 2024-04-22 |
dihydrochloride Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on dihydrochloride
Recent Advances in the Study of 1955548-33-0 and Its Dihydrochloride Derivative
The chemical compound 1955548-33-0 and its dihydrochloride derivative have recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various therapeutic applications. The dihydrochloride form, in particular, has been the focus of several studies due to its enhanced solubility and bioavailability, which are critical factors in drug development.
Recent research has explored the synthesis and optimization of 1955548-33-0 dihydrochloride, aiming to improve its pharmacological properties. A study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that significantly increased the yield and purity of the dihydrochloride form. This advancement is expected to facilitate further preclinical and clinical evaluations, potentially accelerating its transition from the lab to the clinic.
In addition to synthetic improvements, the biological activity of 1955548-33-0 dihydrochloride has been investigated in various disease models. Preliminary results from in vitro and in vivo studies suggest that this compound exhibits potent inhibitory effects on specific molecular targets involved in cancer progression. For instance, a recent study demonstrated its efficacy in suppressing tumor growth in xenograft models, highlighting its potential as a novel anticancer agent.
Another area of interest is the compound's mechanism of action. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate the binding interactions between 1955548-33-0 dihydrochloride and its target proteins. These studies have provided valuable insights into the structural basis of its activity, which could inform the design of more potent and selective analogs.
Despite these promising findings, challenges remain in the development of 1955548-33-0 dihydrochloride as a therapeutic agent. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed in future studies. However, the progress made so far underscores the compound's potential and the importance of continued research in this area.
In conclusion, the recent advancements in the study of 1955548-33-0 and its dihydrochloride derivative highlight its significant potential in drug discovery and development. The ongoing research efforts are expected to yield further insights into its therapeutic applications, paving the way for its eventual clinical use. This compound represents a promising candidate for addressing unmet medical needs, particularly in the field of oncology.
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